Cas no 878669-31-9 (N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-methylpropanamide)

• Product Name: N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-methylpropanamide
• CAS No: 878669-31-9
• MF: C₁₅H₁₇ClN₂OS
• MW: 308.826281309128
• CID: 5437838
• Update Time: 2025-05-23

N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[(3-chloro-4-methylphenyl)methyl]-1,3-thiazol-2-yl]-2-methylpropanamide
• N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-methylpropanamide

• Inchi： 1S/C15H17ClN2OS/c1-9(2)14(19)18-15-17-8-12(20-15)6-11-5-4-10(3)13(16)7-11/h4-5,7-9H,6H2,1-3H3,(H,17,18,19)
• InChI Key： XJZXCTDTIAHHCN-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(C)C(Cl)=C2)S1)(=O)C(C)C

Additional information on N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-methylpropanamide

Recent Advances in the Study of N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-methylpropanamide (CAS: 878669-31-9)

The compound N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-methylpropanamide (CAS: 878669-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole scaffold and chloro-methylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary studies suggest that 878669-31-9 exhibits selective inhibition of certain enzymes involved in inflammatory and proliferative processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting the MAPK pathway, which is often dysregulated in cancers and autoimmune diseases. The study highlighted the compound's ability to bind with high affinity to key kinases, thereby reducing downstream signaling and associated pathological effects.

In addition to its therapeutic potential, recent research has also explored the synthetic routes and structural optimization of 878669-31-9. A team from the University of Cambridge reported a novel, scalable synthesis method that improves yield and reduces by-products, as detailed in their 2022 publication in Organic Process Research & Development. This advancement is particularly significant for industrial-scale production, addressing previous challenges related to cost and efficiency. The study also provided insights into the compound's stability under various conditions, which is critical for formulation development.

Pharmacokinetic studies have further illuminated the compound's bioavailability and metabolic profile. A 2023 preclinical trial conducted by Pfizer revealed that N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-methylpropanamide exhibits favorable oral absorption and a half-life conducive to once-daily dosing. These findings, published in Drug Metabolism and Disposition, underscore its potential as a viable candidate for further clinical development. However, the study also noted the need for additional research to assess potential drug-drug interactions and long-term safety.

Looking ahead, the future of 878669-31-9 appears promising, with several clinical trials anticipated in the coming years. Researchers are particularly interested in its application for treating chronic inflammatory conditions and certain oncology indications. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside, provided that ongoing studies continue to validate its efficacy and safety profiles. As such, this compound represents a compelling case study in the intersection of chemical innovation and therapeutic development.